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Compound Name: Ellagic acid dihydrate

Cat. No.: B2655513 Get Quote

Ellagic Acid Dihydrate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ellagic acid is a naturally occurring polyphenolic compound found in numerous fruits, nuts, and

seeds. It is known for its potent antioxidant, anti-inflammatory, and anti-proliferative properties,

making it a subject of significant interest in the fields of nutrition, pharmacology, and drug

development. This technical guide provides an in-depth overview of the chemical structure and

diverse properties of its dihydrate form, offering valuable insights for researchers exploring its

therapeutic potential.

Chemical Structure and Identification
Ellagic acid dihydrate is the hydrated form of ellagic acid, a dilactone of hexahydroxydiphenic

acid. The planar molecules of ellagic acid are interconnected by hydrogen bonds to water

molecules, forming crystalline layers.[1]

Chemical Formula: C₁₄H₆O₈·2H₂O

IUPAC Name: 2,3,7,8-tetrahydroxy-[1]benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione

dihydrate
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CAS Number: 476-66-4 (anhydrous)

Molecular Structure: The core structure consists of four fused rings, with hydroxyl groups

attached at positions 2, 3, 7, and 8. The two lactone rings are key to its chemical reactivity and

biological activity.

Physicochemical and Spectroscopic Properties
The physical and chemical characteristics of ellagic acid dihydrate are crucial for its handling,

formulation, and analysis. A summary of these properties is presented in the tables below.

Table 3.1: Physicochemical Properties of Ellagic Acid
Dihydrate

Property Value Reference(s)

Molecular Weight 338.22 g/mol [2][3]

Appearance Slightly beige powder [4]

Melting Point >300 °C [5]

Solubility

Soluble in DMSO (with

sonication), 1M NaOH.[3]

Insoluble in water.

[3]

pKa Not available

Table 3.2: Spectroscopic Data of Ellagic Acid
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Technique Wavelength/Shift Reference(s)

UV-Vis (in PBS) λmax = 276 nm [6]

UV-Vis (in Methanol) λmax = 254 nm, 363 nm [7]

¹H-NMR (600 MHz, DMSO-d₆) δ 7.61 (s, 2H), δ 10.5 (br s, 4H) [8]

¹³C-NMR (DMSO-d₆)
δ 158.9, 148.2, 139.5, 136.2,

112.1, 110.2, 107.5
[9][10]

FT-IR (KBr)

3150 cm⁻¹ (O-H stretching),

1724 cm⁻¹ (C=O stretching of

lactone)

[11][12][13][14][15]

Biological and Pharmacological Properties
Ellagic acid dihydrate exhibits a wide range of biological activities, primarily attributed to its

antioxidant and anti-inflammatory actions.

Antioxidant Activity
Ellagic acid is a potent antioxidant that can neutralize harmful free radicals, thereby protecting

cells from oxidative stress and damage.[16] This activity is central to many of its other

biological effects.

Anti-inflammatory Effects
Ellagic acid has demonstrated significant anti-inflammatory properties. It can modulate various

inflammatory pathways, including the inhibition of pro-inflammatory cytokines and enzymes.

Specifically, it has been shown to suppress the NF-κB and MAPK signaling pathways, which

are critical regulators of the inflammatory response.[1][5][17][18][19][20][21]

Anticancer Potential
Extensive research has highlighted the anticancer potential of ellagic acid. It can inhibit the

proliferation of cancer cells, induce apoptosis (programmed cell death), and suppress tumor

growth. These effects are mediated through its influence on several key signaling pathways

involved in cancer progression, such as the PI3K/Akt and MAPK pathways.[12][19][22][23]
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Key Signaling Pathways Modulated by Ellagic Acid
Ellagic acid exerts its biological effects by interacting with and modulating several critical

intracellular signaling pathways. Understanding these interactions is key to elucidating its

mechanism of action and therapeutic potential.

PI3K/Akt Signaling Pathway
The PI3K/Akt pathway is a crucial regulator of cell survival, proliferation, and growth. Ellagic

acid has been shown to inhibit this pathway, leading to the induction of apoptosis and cell cycle

arrest in cancer cells.[19][20][22][23][24][25] It achieves this by down-regulating the expression

of PI3K and phosphorylated Akt (pAkt).[19]
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Ellagic Acid Inhibition of PI3K/Akt Pathway
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Caption: Ellagic acid inhibits the PI3K/Akt pathway, reducing cell proliferation and survival.
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NF-κB Signaling Pathway
The NF-κB pathway is a key regulator of inflammation and cell survival. Ellagic acid has been

demonstrated to inhibit the activation of NF-κB, thereby reducing the expression of pro-

inflammatory genes and promoting apoptosis in cancer cells.[5][17][19][20][21][26][27]
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Ellagic Acid Inhibition of NF-κB Pathway
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Caption: Ellagic acid blocks NF-κB activation, reducing pro-inflammatory gene expression.
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MAPK Signaling Pathway
The MAPK signaling pathway is involved in a variety of cellular processes, including

proliferation, differentiation, and apoptosis. Ellagic acid can modulate this pathway, often

leading to the inhibition of cancer cell growth and the reduction of inflammatory responses.[1]

[2][18][22][28] It has been shown to suppress the phosphorylation of key MAPK components

like ERK, JNK, and p38.[1][18][22]
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Ellagic Acid Modulation of MAPK Pathway
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Workflow for Ellagic Acid Extraction and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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